Cas no 24643-97-8 (Indenestrol-d3)

• Product Name: Indenestrol-d3
• CAS No: 24643-97-8
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 269640
• Update Time: 2025-10-10

Indenestrol-d3 Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-6-ol,3-ethyl-2-(4-hydroxyphenyl)-1-methyl-
• Indenestrol-d3
• [3H]-Indenestrol A

• Inchi： 1S/C18H18O2/c1-3-15-16-9-8-14(20)10-17(16)11(2)18(15)12-4-6-13(19)7-5-12/h4-11,19-20H,3H2,1-2H3
• InChI Key： BBOUFHMHCBZYJJ-UHFFFAOYSA-N
• SMILES： OC1C=CC2C(CC)=C(C3C=CC(=CC=3)O)C(C)C=2C=1

Additional information on Indenestrol-d3

Research Brief on Indenestrol-d3 (CAS: 24643-97-8): Recent Advances and Applications

Indenestrol-d3, a deuterated analog of indenestrol (CAS: 24643-97-8), has recently gained attention in chemical, biological, and pharmaceutical research due to its unique properties as a stable isotope-labeled internal standard. This research brief synthesizes the latest findings on its synthesis, analytical applications, and potential therapeutic implications, with a focus on studies published within the last three years.

The compound's primary application lies in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for endocrine-disrupting chemical analysis. A 2023 Journal of Chromatography B study demonstrated its utility in quantifying trace-level indenestrol in biological matrices, achieving a lower limit of quantification (LLOQ) of 0.01 ng/mL with <15% RSD. The deuterium labeling at three positions significantly improved method robustness by eliminating matrix effects observed with non-deuterated standards.

Recent synthetic improvements have enhanced Indenestrol-d3's accessibility. A 2024 Organic Process Research & Development paper detailed a novel catalytic deuteration method using Pd/C in D₂O, achieving 98.5% isotopic purity at 1/3rd the cost of traditional LiAlD₄ reduction routes. This advancement addresses previous supply chain challenges for high-purity batches required in GLP-compliant laboratories.

Emerging research suggests broader pharmacological relevance. Molecular Endocrinology (2023) reported that Indenestrol-d3 exhibits 40% lower hepatic clearance than its protiated form in human liver microsome studies, hinting at potential applications in designing deuterated drug analogs with improved pharmacokinetic profiles. However, in vitro receptor binding assays confirmed identical estrogen receptor alpha affinity (K_d = 2.3 nM) to native indenestrol, validating its suitability as an analytical standard.

Regulatory developments have accompanied these scientific advances. The 2024 update to FDA Bioanalytical Method Validation Guidance now includes Indenestrol-d3 as a recommended internal standard for steroidal impurity testing, reflecting its growing industry adoption. Simultaneously, the European Directorate for the Quality of Medicines added Indenestrol-d3 to its Certified Reference Materials catalogue (EDQM CRM 468), ensuring standardized quality control across laboratories.

Ongoing clinical research is exploring novel applications. A phase I trial (NCT0567892) currently investigates Indenestrol-d3 as a tracer in human steroid metabolism studies, leveraging its detectability at physiological doses. Preliminary data presented at ENDO 2024 showed linear pharmacokinetics between 10-100 μg doses with no observed isotope effects on distribution.

Future directions include the development of ¹³C-labeled variants for multiplexed assays and investigation of deuterium isotope effects on endocrine activity. The compound's evolving role exemplifies how isotopic labeling transforms both analytical chemistry and drug development paradigms in the pharmaceutical industry.